Cas no 6073-11-6 (3-Monobromobisphenol A)

• Product Name: 3-Monobromobisphenol A
• CAS No: 6073-11-6
• Molecular Formula: C₁₅H₁₅O₂Br
• Molecular Weight: 307.1824
• MDL: MFCD28048424
• CID: 953423
• PubChem ID: 656688

3-Monobromobisphenol A Properties

Names and Identifiers

• 3-Monobromobisphenol A
• 2-Bromo-4,4'-isopropylidenediphenol
• Phenol, 2-bromo-4-[1-(4-hydroxyphenyl)-1-methylethyl]-
• 2-bromo-4-(2-(4-hydroxyphenyl)propan-2-yl)phenol
• 6073-11-6
• 2-bromo-4-[1-(4-hydroxyphenyl)-1-methylethyl]phenol
• Monobromodian: Monobromodihydroxy diphenylpropane
• SCHEMBL6553173
• Monobromobisphenol A
• DTXSID50976201
• E84865
• Q27104270
• CHEBI:33220
• 2-bromo-4-[2-(4-hydroxyphenyl)propan-2-yl]phenol
• 5-Monobromobisphenol A
• 2-bromo-4-(1-(4-hydroxyphenyl)-1-methylethyl)phenol
• DTXCID101403581

• MDL： MFCD28048424
• InChIKey： VENULINRALIKKV-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H15BrO2/c1-15(2,10-3-6-12(17)7-4-10)11-5-8-14(18)13(16)9-11/h3-9,17-18H,1-2H3
• SMILES： CC(C)(C1=CC=C(C=C1)O)C2=CC(=C(C=C2)O)Br

Computed Properties

• Exact Mass: 306.02555
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 306.02554g/mol
• Heavy Atom Count: 18
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols